4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride

• IUPAC Name: 4-[3-(2-prop-2-enoxyphenoxy)propyl]morpholine;hydrochloride
• InChI: InChI=1S/C16H23NO3.ClH/c1-2-11-19-15-6-3-4-7-16(15)20-12-5-8-17-9-13-18-14-10-17;/h2-4,6-7H,1,5,8-14H2;1H
• InChI Key: RPZMUHJFNLJBOE-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1OCCCN2CCOCC2.Cl
• Molecular Formula: C16H24ClNO3
• Molecular Weight: 313.82 g/mol

Description

4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride, also known as A-967079, is a selective and potent TRPA1 antagonist. TRPA1 is a member of the transient receptor potential (TRP) family of ion channels, which are involved in a wide range of physiological processes, including pain perception, inflammation, and thermoregulation. A-967079 has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation.

Mechanism of Action

4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride acts as a selective and potent antagonist of TRPA1. TRPA1 is a member of the TRP family of ion channels, which are involved in a wide range of physiological processes, including pain perception, inflammation, and thermoregulation. TRPA1 is activated by a wide range of stimuli, including cold, heat, mechanical pressure, and chemical irritants. This compound blocks the activation of TRPA1 by these stimuli, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in animal models of inflammation. It has also been shown to reduce the release of substance P, a neuropeptide involved in pain perception, in animal models of neuropathic pain. This compound has also been shown to reduce the activity of nociceptive neurons, which are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride has several advantages for lab experiments. It is a selective and potent TRPA1 antagonist, which makes it a useful tool for studying the role of TRPA1 in pain and inflammation. It has also been extensively studied in animal models of pain and inflammation, which makes it a useful tool for translating preclinical research into clinical applications.
One limitation of this compound is that it is not yet approved for clinical use in humans. This means that its safety and efficacy in humans are not yet fully understood. Another limitation is that it may have off-target effects on other ion channels, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride. One direction is to further investigate its potential therapeutic applications in the treatment of pain and inflammation. This could involve further preclinical and clinical studies to better understand its safety and efficacy in humans.
Another direction is to investigate its potential applications in other areas, such as cancer and metabolic disorders. TRPA1 has been implicated in the development and progression of certain types of cancer, and this compound has been shown to have anti-cancer effects in animal models. TRPA1 has also been implicated in the regulation of glucose and lipid metabolism, and this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of metabolic disorders.
Overall, this compound is a promising compound with potential therapeutic applications in a wide range of conditions. Further research is needed to fully understand its safety and efficacy in humans, as well as its potential applications in other areas.

Scientific Research Applications

4-{3-[2-(allyloxy)phenoxy]propyl}morpholine hydrochloride has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation. It has been shown to be effective in reducing pain and inflammation in animal models of neuropathic pain, inflammatory pain, and osteoarthritis. This compound has also been shown to be effective in reducing pain and inflammation in human clinical trials.